Cas no 21279-69-6 (5-Chloropyrazine-2-carbothioamide)

5-Chloropyrazine-2-carbothioamide is a heterocyclic compound featuring a pyrazine core substituted with a chloro group at the 5-position and a carbothioamide functional group at the 2-position. This structure imparts reactivity suitable for applications in pharmaceutical and agrochemical synthesis, particularly as a versatile intermediate for further derivatization. The presence of both chloro and carbothioamide groups enhances its utility in nucleophilic substitution and cyclization reactions. Its well-defined molecular framework ensures consistent performance in medicinal chemistry research, where it may serve as a precursor for biologically active molecules. The compound is typically characterized by high purity and stability under standard storage conditions.

5-Chloropyrazine-2-carbothioamide structure

21279-69-6 structure

Product Name:5-Chloropyrazine-2-carbothioamide

CAS No:21279-69-6

MF:C₅H₄ClN₃S

MW:173.623357772827

CID:5729395

PubChem ID:82668477

Update Time:2025-06-09

5-Chloropyrazine-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

- 5-chloropyrazine-2-carbothioamide
- 21279-69-6
- 2-Pyrazinecarbothioamide, 5-chloro-
- EN300-1964833
- 5-Chloropyrazine-2-carbothioamide
- Inchi： 1S/C5H4ClN3S/c6-4-2-8-3(1-9-4)5(7)10/h1-2H,(H2,7,10)
- InChI Key： YDUKECJHESITDL-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(C(N)=S)C=N1

Computed Properties

Exact Mass: 172.9814460g/mol
Monoisotopic Mass: 172.9814460g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 141
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 83.9Å²

Experimental Properties

Density: 1.517±0.06 g/cm3(Predicted)
Boiling Point: 307.6±52.0 °C(Predicted)
pka: 10.96±0.29(Predicted)

5-Chloropyrazine-2-carbothioamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C205665-50mg	5-Chloropyrazine-2-carbothioamide	21279-69-6	50mg	$ 560.00	2022-04-01
TRC	C205665-100mg	5-Chloropyrazine-2-carbothioamide	21279-69-6	100mg	$ 930.00	2022-04-01
Enamine	EN300-1964833-0.05g	5-chloropyrazine-2-carbothioamide	21279-69-6	0.05g	$983.0	2023-09-17
Enamine	EN300-1964833-0.1g	5-chloropyrazine-2-carbothioamide	21279-69-6	0.1g	$1031.0	2023-09-17
Enamine	EN300-1964833-0.25g	5-chloropyrazine-2-carbothioamide	21279-69-6	0.25g	$1078.0	2023-09-17
Enamine	EN300-1964833-0.5g	5-chloropyrazine-2-carbothioamide	21279-69-6	0.5g	$1124.0	2023-09-17
Enamine	EN300-1964833-1.0g	5-chloropyrazine-2-carbothioamide	21279-69-6	1g	$1172.0	2023-05-31
Enamine	EN300-1964833-2.5g	5-chloropyrazine-2-carbothioamide	21279-69-6	2.5g	$2295.0	2023-09-17
Enamine	EN300-1964833-5.0g	5-chloropyrazine-2-carbothioamide	21279-69-6	5g	$3396.0	2023-05-31
Enamine	EN300-1964833-10.0g	5-chloropyrazine-2-carbothioamide	21279-69-6	10g	$5037.0	2023-05-31